2-(4-iodophenoxy)-N'-(1-methyl-5-phenyl-2,4-pentadien-1-ylidene)acetohydrazide

• IUPAC Name: 2-(4-iodophenoxy)-N-[(Z)-[(3E,5E)-6-phenylhexa-3,5-dien-2-ylidene]amino]acetamide
• InChI: InChI=1S/C20H19IN2O2/c1-16(7-5-6-10-17-8-3-2-4-9-17)22-23-20(24)15-25-19-13-11-18(21)12-14-19/h2-14H,15H2,1H3,(H,23,24)/b7-5+,10-6+,22-16-
• InChI Key: SUWRXZJJYATMDV-POXGOMBFSA-N
• Canonical SMILES: CC(=NNC(=O)COC1=CC=C(C=C1)I)C=CC=CC2=CC=CC=C2
• Isomeric SMILES: C/C(=N/NC(=O)COC1=CC=C(C=C1)I)/C=C/C=C/C2=CC=CC=C2
• Molecular Formula: C20H19IN2O2
• Molecular Weight: 446.3 g/mol

Description

2-(4-iodophenoxy)-N'-(1-methyl-5-phenyl-2,4-pentadien-1-ylidene)acetohydrazide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a specific method and has shown promising results in scientific research. In

Mechanism of Action

The mechanism of action of 2-(4-iodophenoxy)-N'-(1-methyl-5-phenyl-2,4-pentadien-1-ylidene)acetohydrazide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound may also have an effect on the immune system and can enhance the body's ability to fight cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can have biochemical and physiological effects on the body. This compound has been shown to reduce inflammation and oxidative stress in the body. It may also have an effect on the cardiovascular system and can reduce the risk of heart disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-iodophenoxy)-N'-(1-methyl-5-phenyl-2,4-pentadien-1-ylidene)acetohydrazide in lab experiments is its high purity and high yield. This compound is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety of this compound and its potential side effects.

Future Directions

There are many future directions for the research and development of 2-(4-iodophenoxy)-N'-(1-methyl-5-phenyl-2,4-pentadien-1-ylidene)acetohydrazide. One of the main directions is to further study the mechanism of action of this compound and to determine its potential applications in other fields. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Further studies are also needed to determine the safety and potential side effects of this compound.

Scientific Research Applications

2-(4-iodophenoxy)-N'-(1-methyl-5-phenyl-2,4-pentadien-1-ylidene)acetohydrazide has shown potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. This compound has also shown potential in the treatment of Alzheimer's disease and Parkinson's disease.